2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H21N5O4/c1-2-32-19-11-4-3-9-17(19)26-20(29)15-27-18-10-7-13-25-21(18)22(30)28(23(27)31)14-16-8-5-6-12-24-16/h3-13H,2,14-15H2,1H3,(H,26,29)
• InChI Key: PVZSGDQVIOAJJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C23H21N5O4
• Molecular Weight: 431.4 g/mol

Description

2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H21N5O4 and its molecular weight is 431.452. The purity is usually 95%.
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Scientific Research Applications

a. Phos-tag Chromatography with Hydrophilic Resin Beads: Phos-tag derivatives are used to separate and concentrate phosphopeptides and phosphoproteins. By coupling Phos-tag to hydrophilic chromatography carriers (such as polymer beads), researchers can selectively enrich phosphorylated molecules from complex biological samples.

b. Phos-tag Biotin Detection on Microarrays: Phos-tag-biotin conjugates enable the detection of phosphopeptides and phosphoproteins on various arrays. These arrays facilitate high-throughput screening of phosphorylation events, aiding in the study of signaling pathways and cellular responses.

c. Phos-tag Acrylamide Gel Electrophoresis: Using Phos-tag acrylamide gels, researchers can separate and detect phosphoproteins based on their mobility during electrophoresis. This technique provides insights into changes in protein phosphorylation states.

Fused Pyrimidine Hybrids via Compound X Precursor

Ethyl 3-aminothieno[2,3-b]pyridine-2-carboxylate, a precursor derived from Compound X, serves as a versatile building block. .

Mechanism of Action

Target of Action

Compounds with a similar pyrido[2,3-d]pyrimidine scaffold have been reported to exhibit a broad spectrum of activities, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities . They have been found to interact with various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors .

Mode of Action

Similar compounds have been reported to inhibit the activity of their targets, leading to a disruption in the signaling pathways associated with these targets .

Biochemical Pathways

Compounds with a similar pyrido[2,3-d]pyrimidine scaffold have been reported to affect various signaling pathways associated with their targets, including tyrosine kinase, extracellular regulated protein kinases, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors .

Result of Action

Similar compounds have been reported to exhibit a broad spectrum of activities, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities .